3-methoxy-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide

• IUPAC Name: 3-methoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzamide
• InChI: InChI=1S/C23H29N3O3/c1-25-9-8-18-14-17(6-7-21(18)25)22(26-10-12-29-13-11-26)16-24-23(27)19-4-3-5-20(15-19)28-2/h3-7,14-15,22H,8-13,16H2,1-2H3,(H,24,27)
• InChI Key: UGARHPCUDZKBNK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=CC(=CC=C3)OC)N4CCOCC4
• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol
• CAS No.: 922088-66-2

Description

3-methoxy-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide is a useful research compound. Its molecular formula is C23H29N3O3 and its molecular weight is 395.503. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has been conducted on the synthesis of novel compounds with structural similarities to 3-methoxy-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide, aiming at potential therapeutic applications. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized as anti-inflammatory and analgesic agents. These compounds have shown significant cyclooxygenase-1/2 (COX-1/2) inhibitory activities, analgesic, and anti-inflammatory properties in various assays, suggesting their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Potential Biological Activities

The compound's structural framework has been utilized in the development of various bioactive molecules. For example, benzamide analogues, including those with morpholino groups, have been synthesized for their gastrokinetic activities, showing potent effects in enhancing gastric emptying, which could be beneficial in treating gastrointestinal motility disorders (Kato, Morie, Hino, Kon, Naruto, Yoshida, Karasawa, & Matsumoto, 1990). Additionally, benzimidazole derivatives were discovered as potent and orally bioavailable renin inhibitors, indicating their potential in treating hypertension and related cardiovascular diseases (Tokuhara et al., 2018).

Imaging and Diagnostic Applications

Compounds structurally related to this compound have been explored for their potential in imaging and diagnostics. For instance, fluorine-18 labeled benzamide analogues have been synthesized for imaging the sigma2 receptor status of solid tumors with positron emission tomography (PET), demonstrating high tumor uptake and acceptable tumor/normal tissue ratios, which could aid in the diagnosis and treatment monitoring of cancer (Tu et al., 2007).